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Compound of Interest

Compound Name: 4-Tert-butylbenzamide

Cat. No.: B1266068 Get Quote

An In-depth Technical Guide to 4-Tert-butylbenzamide

This technical guide provides a comprehensive overview of 4-tert-butylbenzamide, a valuable

intermediate in the pharmaceutical and chemical industries. This document is intended for

researchers, scientists, and professionals in drug development, offering detailed information on

its chemical and physical properties, experimental protocols for its synthesis, and key analytical

techniques for its characterization.

Chemical Identity and Physical Properties
4-tert-butylbenzamide is an organic compound with the chemical formula C₁₁H₁₅NO. It is

structurally characterized by a benzamide group substituted with a tert-butyl group at the para

position of the benzene ring.

CAS Number: 56108-12-4[1][2][3][4]

The physical and chemical properties of 4-tert-butylbenzamide are summarized in the table

below, providing a quick reference for laboratory use.
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Property Value Source(s)

Molecular Formula C₁₁H₁₅NO [1][2][4][5]

Molecular Weight 177.24 g/mol [2][5]

Appearance
Colorless or light yellow

crystalline powder
[5]

Melting Point
145-148 °C, 170 °C, 171-175

°C
[5][6]

Boiling Point 293.2 ± 19.0 °C (Predicted) [5][6]

Density 1.013 ± 0.06 g/cm³ (Predicted) [5]

Solubility
Soluble in ethanol, ether, and

ketone; Insoluble in water
[5]

Flash Point 131.1 °C [5]

Vapor Pressure 0.00175 mmHg at 25°C [5]

Refractive Index 1.524 [5]

Experimental Protocols
Synthesis of 4-Tert-butylbenzamide
A common and effective method for the synthesis of 4-tert-butylbenzamide is the reaction of

4-tert-butylbenzoyl chloride with ammonia.[5] The following protocol is a generalized procedure

based on analogous amide synthesis reactions.

Materials:

4-tert-butylbenzoyl chloride

Ammonia (aqueous solution, e.g., 28-30%)

Dichloromethane (or another suitable organic solvent)

Deionized water
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Saturated sodium bicarbonate solution

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Reaction flask, dropping funnel, magnetic stirrer, ice bath, separatory funnel, rotary

evaporator, and filtration apparatus.

Procedure:

Reaction Setup: In a well-ventilated fume hood, dissolve 4-tert-butylbenzoyl chloride in

dichloromethane in a round-bottom flask equipped with a magnetic stir bar. Cool the flask in

an ice bath to 0-5 °C.

Addition of Ammonia: Slowly add an excess of concentrated aqueous ammonia solution to

the stirred solution of 4-tert-butylbenzoyl chloride via a dropping funnel. Maintain the

temperature of the reaction mixture below 10 °C during the addition.

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and stir for an additional 1-2 hours, or until thin-layer chromatography (TLC)

indicates the consumption of the starting material.

Work-up: Transfer the reaction mixture to a separatory funnel. Separate the organic layer.

Wash the organic layer sequentially with deionized water, saturated sodium bicarbonate

solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure

using a rotary evaporator to yield the crude product.

Purification: The crude 4-tert-butylbenzamide can be purified by recrystallization from a

suitable solvent system (e.g., ethanol/water or toluene) to obtain a crystalline solid.

Characterization
The identity and purity of the synthesized 4-tert-butylbenzamide can be confirmed using

various analytical techniques, including:
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Melting Point Determination: Compare the melting point of the purified product with the

literature values.

Spectroscopic Analysis:

Infrared (IR) Spectroscopy: To identify the characteristic functional groups, such as the N-

H and C=O stretches of the amide.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the molecular

structure by analyzing the chemical shifts and coupling constants of the protons and

carbons.

Visualizations
Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis and purification of 4-
tert-butylbenzamide.
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Caption: Synthesis and purification workflow for 4-tert-butylbenzamide.

Analytical Characterization Workflow
This diagram outlines the typical analytical workflow for the characterization of synthesized 4-
tert-butylbenzamide.
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Caption: Analytical workflow for the characterization of 4-tert-butylbenzamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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